(2R)-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid

• IUPAC Name: (2R)-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid
• InChI: InChI=1S/C10H9N3O3/c1-6(10(15)16)13-9(14)7-4-2-3-5-8(7)11-12-13/h2-6H,1H3,(H,15,16)/t6-/m1/s1
• InChI Key: HWXISOGIRJVVTE-ZCFIWIBFSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C2=CC=CC=C2N=N1
• Isomeric SMILES: C[C@H](C(=O)O)N1C(=O)C2=CC=CC=C2N=N1
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol

Description

(2R)-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid, commonly known as OBTPA, is an organic acid with a wide variety of potential applications in the field of scientific research. OBTPA is a colorless solid compound with a molecular weight of 209.2 g/mol and a melting point of 180-181°C. OBTPA has been used in a variety of laboratory experiments, including those involving the synthesis of organic compounds and the study of the mechanism of action of certain drugs.

Scientific Research Applications

OBTPA has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as dyes and pharmaceuticals. OBTPA has also been used in the study of the mechanism of action of certain drugs, as it can be used to identify the active site of a drug molecule. Additionally, OBTPA has been used in the study of the biochemical and physiological effects of certain drugs, as it can be used to identify the metabolic pathways of the drug molecule.

Mechanism of Action

The mechanism of action of OBTPA is not fully understood. It is believed that OBTPA acts as a proton acceptor, which helps to stabilize the drug molecule and facilitate its entry into the cell. Additionally, OBTPA may also act as an enzyme inhibitor, which can help to prevent the drug from being metabolized by the body.
Biochemical and Physiological Effects
OBTPA has been shown to have a variety of biochemical and physiological effects. In laboratory studies, OBTPA has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, OBTPA has been shown to reduce inflammation in laboratory animals. OBTPA has also been shown to reduce the production of certain hormones, such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

OBTPA has several advantages for laboratory experiments. It is a relatively inexpensive and easily accessible compound, and it is relatively stable in aqueous solutions. Additionally, OBTPA is not toxic, making it a safe compound to use in laboratory experiments. However, OBTPA does have some limitations. For example, it is not soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, OBTPA is not very water-soluble, making it difficult to use in experiments involving biological systems.

Future Directions

There are several potential future directions for the use of OBTPA in scientific research. One potential application is the use of OBTPA in the synthesis of new drugs. Additionally, OBTPA could be used in the development of new diagnostic tests, as it has been shown to inhibit certain enzymes and hormones. OBTPA could also be used in the study of the mechanism of action of certain drugs, as it can be used to identify the active site of a drug molecule. Finally, OBTPA could be used in the development of new treatments for various diseases, as it has been shown to reduce inflammation and inhibit the production of certain hormones.